Cas no 2098044-86-9 (1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-3-aminopropan-1-one)

• Product Name: 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-3-aminopropan-1-one
• CAS No: 2098044-86-9
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5727724
• PubChem ID: 121204011
• Update Time: 2025-06-10

1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-3-aminopropan-1-one Chemical and Physical Properties

Names and Identifiers

• starbld0037835
• AKOS026712298
• 3-amino-1-(3-imidazol-1-yl-4-methoxypyrrolidin-1-yl)propan-1-one
• 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-3-aminopropan-1-one
• F1907-7955
• 2098044-86-9
• 1-Propanone, 3-amino-1-[3-(1H-imidazol-1-yl)-4-methoxy-1-pyrrolidinyl]-

• Inchi： 1S/C11H18N4O2/c1-17-10-7-15(11(16)2-3-12)6-9(10)14-5-4-13-8-14/h4-5,8-10H,2-3,6-7,12H2,1H3
• InChI Key： YJODMBOMRNXDLY-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(CCN)=O)CC1N1C=NC=C1

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 489.8±45.0 °C(Predicted)
• pka: 9.19±0.10(Predicted)

Additional information on 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-3-aminopropan-1-one

Introduction to 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-3-aminopropan-1-one (CAS No. 2098044-86-9)

The compound 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-3-aminopropan-1-one, identified by its CAS number 2098044-86-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both imidazole and pyrrolidine moieties in its structure suggests promising interactions with biological targets, making it a valuable candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-3-aminopropan-1-one due to its ability to modulate various enzymatic pathways. Studies have indicated that the compound exhibits inhibitory properties against certain kinases, which are pivotal in regulating cellular processes. This finding aligns with the broader trend in drug development, where targeting kinases has become a cornerstone for treating cancers and inflammatory diseases.

The structural design of 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-3-aminopropan-1-one incorporates elements that enhance its binding affinity to biological receptors. The methoxy group at the pyrrolidine ring contributes to hydrophobic interactions, while the amine functionality at the propyl chain facilitates hydrogen bonding. These features collectively contribute to the compound's stability and efficacy in biological systems. Furthermore, computational studies have suggested that this molecule can adopt multiple conformations, increasing its versatility in interacting with different targets.

In the context of modern drug discovery, the synthesis of 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-yl)-3-aminopropan-1-one has been optimized using advanced synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the core imidazole and pyrrolidine rings efficiently. These synthetic strategies not only improve yield but also minimize unwanted byproducts, ensuring a cleaner and more sustainable production process.

One of the most compelling aspects of CAS No. 2098044-86-9 is its potential in developing novel therapeutic agents. Preliminary pharmacokinetic studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that it could be a viable candidate for clinical trials. Additionally, its low toxicity profile observed in preclinical assays further underscores its therapeutic promise. These attributes make it an attractive option for researchers looking to develop next-generation pharmaceuticals.

The role of imidazole derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The inclusion of an imidazole ring in 1-(3-(1H-imidazol-1-yl)-4-methoxypyrrolidin-1-y l)-3-amino propan - 1 - one not only enhances its pharmacological activity but also opens up possibilities for designing analogs with improved efficacy and selectivity. This underscores the compound's significance as a scaffold for future drug development efforts.

Recent advancements in biotechnology have enabled high-throughput screening (HTS) techniques, which are instrumental in identifying lead compounds like CAS No. 2098044 - 86 - 9. These methods allow researchers to rapidly assess the biological activity of thousands of compounds, expediting the drug discovery process. The integration of HTS with structure-based drug design has further enhanced the efficiency of identifying promising candidates for further development.

The chemical properties of 1-(3-(1H-imidazol - 1 - yl) - 4 - methoxypy rrol idin - 1 - yl) - 3 - aminopropan - 1 - one make it particularly interesting for exploring new therapeutic avenues. Its ability to interact with multiple biological targets suggests that it could be repurposed for treating various diseases beyond its initial intended application. This adaptability is a key factor in modern drug development, where multifunctional compounds are highly valued for their broad therapeutic potential.

In conclusion, CAS No. 2098044 - 86 - 9 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of an imidazole ring and a methoxypyrrolidine moiety provides a robust framework for developing novel therapeutic agents. With ongoing research focused on optimizing its synthesis and evaluating its pharmacological properties, this compound is poised to play a crucial role in future drug development efforts.